2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile” is a chemical compound with the molecular formula C5H6ClN3 . It is also known by other names such as “AM”, “2-Amino-4-chloro-6-methylpyrimidine”, “4-Chloro-6-methyl-2-pyrimidinamine”, and "Pyrimidine, 2-amino-4-chloro-6-methyl-" .
Synthesis Analysis
The synthesis of “this compound” involves a two-step mechanism involving addition and elimination . The reaction occurs via a two-step mechanism involving addition and elimination promoted by DDQ as an oxidising agent .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string: "InChI=1S/C5H6ClN3/c1-3-2-4 (6)9-5 (7)8-3/h2H,1H3, (H2,7,8,9)" . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex and involve multiple steps. For example, the reaction of 2-amino-4-chloro-6-methyl-pyridine with 3-pyridineboronic acid, dichlorobis(triphenyl- phosphine)Pd(II), and Na 2 CO 3 in a mixed solvent of acetonitrile and water results in a complex product .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 143.574 . It is a solid at room temperature . More detailed properties such as melting point, solubility, etc., were not found in the search results.Safety and Hazards
Future Directions
The future directions for “2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile” could involve further exploration of its biological activities. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were synthesized and evaluated for their anti-fibrotic activities . This suggests potential applications of “this compound” in the development of new anti-fibrotic drugs .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile involves the reaction of 4-chloro-6-methylpyrimidine-2-carbaldehyde with malononitrile in the presence of a base to form 2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile.", "Starting Materials": [ "4-chloro-6-methylpyrimidine-2-carbaldehyde", "malononitrile", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 4-chloro-6-methylpyrimidine-2-carbaldehyde (1.0 equiv) and malononitrile (2.0 equiv) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography to obtain 2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile as a white solid." ] } | |
CAS No. |
63155-25-9 |
Molecular Formula |
C7H6ClN3 |
Molecular Weight |
167.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.